3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one

• IUPAC Name: 3-(3-methoxyphenyl)-5-(4-methoxyphenyl)furo[3,2-g]chromen-7-one
• InChI: InChI=1S/C25H18O5/c1-27-17-8-6-15(7-9-17)19-12-25(26)30-24-13-23-21(11-20(19)24)22(14-29-23)16-4-3-5-18(10-16)28-2/h3-14H,1-2H3
• InChI Key: BURHVDPUSWDKFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)OC3=CC4=C(C=C23)C(=CO4)C5=CC(=CC=C5)OC
• Molecular Formula: C25H18O5
• Molecular Weight: 398.4 g/mol

Description

3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one, also known as psoralidin, is a naturally occurring compound found in several plants including Psoralea corylifolia, a traditional medicinal herb used in Ayurvedic and Chinese medicine. Psoralidin has been extensively studied for its various biological activities and potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of 2-aroyl-3-aryl-5H-furo[3,2-g]chromene derivatives, including compounds related to 3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one, has been achieved. Their structures were characterized using IR, NMR, ESI-MS, and elemental analysis, with one compound's crystal structure determined by X-ray diffraction (Hu et al., 2010).

Kinase Inhibition

• A series of substituted 7H-furo[3,2-g]chromen-7-one derivatives were synthesized and tested as EGFR and VEGFR-2 kinase inhibitors. These compounds were derived from 5-hydroxy-4-methoxy-7H-furo[3,2-g]chromen-7-one, indicating potential applications in targeting specific kinases (Amr et al., 2017).

Novel Synthesis Approaches

• A novel method was developed for synthesizing a compound structurally similar to 3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one. This method involved multicomponent condensation, showcasing advanced synthesis techniques in organic chemistry (Lichitsky et al., 2021).

Crystal Structure Analysis

• The crystal structure of compounds similar to 3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one has been analyzed, revealing specific molecular interactions such as C--H...O, C--H...pi, and pi-pi interactions. This analysis is crucial for understanding the physical properties of these compounds (Cox et al., 2003).

Pharmacological Potential

• Novel flavonoids structurally related to 3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one have been isolated and shown to inhibit carbonic anhydrase-II. This suggests potential therapeutic applications in treating various disorders (Rahman et al., 2015).

Optical and Photoelectrical Characterizations

• Studies on the synthesis, DFT band structure calculations, and optical and photoelectrical characterizations of compounds structurally similar to 3-(3-methoxyphenyl)-5-(4-methoxyphenyl)-7H-furo[3,2-g]chromen-7-one have been conducted. These studies suggest applications in optoelectronic devices (Ibrahim et al., 2017).